GNF-2-deg

• Molecular Formula: C37H33F3N6O9
• Molecular Weight: 762.7 g/mol
• InChI: InChI=1S/C37H33F3N6O9/c38-37(39,40)55-25-6-4-24(5-7-25)44-31-20-29(42-21-43-31)22-2-1-3-23(18-22)33(48)41-12-13-52-14-15-53-16-17-54-26-8-9-27-28(19-26)36(51)46(35(27)50)30-10-11-32(47)45-34(30)49/h1-9,18-21,30H,10-17H2,(H,41,48)(H,42,43,44)(H,45,47,49)
• InChIKey: RNKFIDDOPDOEJL-UHFFFAOYSA-N

Antiviral PROTAC research requires differentiating entry inhibition from post-entry degradation. GNF-2-deg (ZXH-2-107) is a heterobifunctional CRBN-recruiting degrader targeting dengue virus envelope protein. • Dual mechanism: Entry fusion blockade + intracellular E depletion (DC50=0.83 μM, Dmax=99% in DENV2 Huh7.5 cells) • Broad-spectrum activity across DENV, ZIKV, JEV, WNV-ideal positive control for multiplex flavivirus panels • Validated resistance profile: retains activity against single mutations that abrogate parental inhibitor GNF-2 • Enables time-of-addition assays to dissect entry vs. degradation pharmacology Supplied as research-grade PROTAC tool compound for TPD assay development.

GNF-2-deg Identity and Procurement Context

GNF-2-deg (also referenced as ZXH-2-107) is a heterobifunctional proteolysis-targeting chimera (PROTAC) designed to degrade the dengue virus envelope (E) protein. It is constructed by conjugating the small-molecule E fusion inhibitor GNF-2 to a glutarimide-based recruiter of the CRL4^CRBN E3 ubiquitin ligase via a chemical linker [1]. The compound achieves DC50 of 0.83 μM and Dmax of 99% for intracellular E depletion in DENV2-infected Huh7.5 cells [1]. Its molecular formula is C37H33F3N6O9 (MW 762.7) . GNF-2-deg exhibits a dual mode of action — inhibiting E-mediated membrane fusion during viral entry and depleting intracellular E via the ubiquitin-proteasome system to block virion production [1].

Molecular Tool

Heterobifunctional PROTAC degrader targeting dengue virus E protein

Mechanism

Dual mode: entry inhibition and CRBN-dependent intracellular degradation

Antiviral Scope

Broad-spectrum flavivirus research tool (DENV, ZIKV, JEV, WNV, YFV)

• [1] Liu HY, et al. Broad-spectrum activity against mosquito-borne flaviviruses achieved by a targeted protein degradation mechanism. Nat Commun. 2024;15(1):5179. View Source

GNF-2-deg Differentiation from Parental Inhibitors

GNF-2-deg cannot be substituted by its parental E fusion inhibitor GNF-2 or by alternative small-molecule fusion inhibitors (e.g., 2-12-2, CVM-2-12-2) because the degrader irreversibly eliminates the E protein via the ubiquitin-proteasome system, whereas inhibitors only transiently block a single function. GNF-2 binds the prefusion E conformation to block membrane fusion during entry; however, it exhibits weak activity against certain flaviviruses (e.g., EC50 > 20 μM against WNV Kunjin) and its antiviral activity is compromised by point mutations that reduce inhibitor binding [1]. Because GNF-2-deg simultaneously inhibits viral entry and degrades intracellular E to suppress particle production, its pharmacology is fundamentally different [1]. Generic substitution with parental inhibitors would lose the degradation-dependent potency enhancement, the broadened spectrum of activity, and the reduced susceptibility to binding-site resistance mutations [1].

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Parental inhibitor GNF-2 lacks degradation-dependent pharmacology; may not achieve intracellular E depletion

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GNF-2 exhibits narrow spectrum with weak activity against WNV Kunjin; broad flavivirus coverage may be lost

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Parental inhibitors do not engage CRBN/proteasome machinery; dual mechanism pharmacology cannot be replicated

• [1] Liu HY, et al. Broad-spectrum activity against mosquito-borne flaviviruses achieved by a targeted protein degradation mechanism. Nat Commun. 2024;15(1):5179. View Source

GNF-2-deg Differentiation Evidence

E Protein Degradation Potency

GNF-2-deg causes a concentration-dependent reduction of intracellular E protein in DENV2-infected Huh7.5 cells with a DC50 of 0.83 μM and Dmax of 99%, indicating near-complete target depletion. In contrast, the parental inhibitor GNF-2 does not induce E protein degradation. Selectivity is confirmed by the lack of activity of the negative control GNF-2-deg-BUMP (which has a disrupted CRBN-binding moiety) and by loss of degradation in CRBN-deficient cells [1].

E Protein Degradation Potency

Head-to-head

DC₅₀ 0.83 µM, D_max 99% (GNF-2-deg)
vs GNF-2: no degradation

Supports degrader mechanism over transient inhibition

DENV2-infected Huh7.5 cells; Western blot quantification

Evidence Dimension	Intracellular DENV E protein degradation
Target Compound Data	DC50 = 0.83 μM, Dmax = 99%
Comparator Or Baseline	GNF-2: no degradation activity; GNF-2-deg-BUMP: no degradation activity
Quantified Difference	GNF-2-deg achieves 99% maximal degradation; GNF-2 and negative control degrade <5%
Conditions	DENV2-infected Huh7.5 cells, Western blot quantification

Why This Matters

The 99% Dmax confirms that GNF-2-deg functions as a bona fide degrader, a mechanistically distinct alternative to inhibitors for labs requiring complete target elimination rather than transient functional inhibition.

• [1] Liu HY, et al. Broad-spectrum activity against mosquito-borne flaviviruses achieved by a targeted protein degradation mechanism. Nat Commun. 2024;15(1):5179. View Source

DENV2 Antiviral Potency vs Parental Inhibitor

In DENV2 replication assays, GNF-2-deg exhibited significantly greater antiviral potency than its parental inhibitor GNF-2. The antiviral EC90 of GNF-2-deg against wild-type DENV2 was 3.50 ± 1.52 μM, compared to 13.11 ± 3.59 μM for GNF-2, representing an approximate 3.7-fold improvement in potency. The improvement is CRBN-dependent; it is not observed with the GNF-2-deg-BUMP negative control or in CRBN−/− cells [1].

DENV2 Antiviral Potency

Head-to-head

EC₉₀ 3.50 ± 1.52 µM (degrader)
vs 13.11 ± 3.59 µM (GNF-2)
3.7-fold reduction

Reported 3.7-fold improved antiviral potency

DENV2 wild-type; Huh7.5 cells; qRT-PCR readout

Evidence Dimension	Antiviral potency against DENV2 (EC90)
Target Compound Data	EC90 = 3.50 ± 1.52 μM
Comparator Or Baseline	GNF-2 (parental inhibitor): EC90 = 13.11 ± 3.59 μM
Quantified Difference	3.7-fold reduction in EC90 (improved potency)
Conditions	DENV2 (wild-type) replication in Huh7.5 cells, compound present throughout infection, quantitative RT-PCR readout

Why This Matters

The 3.7-fold enhanced potency translates to lower effective concentrations in antiviral assays, enabling robust viral suppression at concentrations where GNF-2 alone is insufficient.

• [1] Liu HY, et al. Broad-spectrum activity against mosquito-borne flaviviruses achieved by a targeted protein degradation mechanism. Nat Commun. 2024;15(1):5179. View Source

Broadened Flavivirus Spectrum

GNF-2-deg exhibits broad-spectrum antiviral activity against ZIKV, JEV, WNV, and YFV with EC90 values consistently in the single-digit micromolar range (1.96–7.79 μM). Critically, GNF-2 exhibits very weak activity against WNV Kunjin (EC50 > 20 μM), whereas GNF-2-deg shows comparable single-digit micromolar activity against all four mosquito-borne flaviviruses tested [1]. This broadened spectrum is confirmed independently with EC90 values for GNF-2-deg of 1.96–7.79 μM across ZIKV, JEV, WNV, and YFV .

Broad Flavivirus Spectrum

Head-to-head

EC₉₀ 1.96–7.79 µM across ZIKV, JEV, WNV, YFV
GNF-2: EC₅₀ >20 µM (WNV Kunjin)

Reported broad-spectrum activity across four flaviviruses

Multi-cycle replication; Huh7.5 cells; RT-PCR/FFA

Evidence Dimension	Antiviral spectrum (activity against four mosquito-borne flaviviruses)
Target Compound Data	GNF-2-deg: EC90 values 1.96–7.79 μM across ZIKV, JEV, WNV, YFV; single-digit micromolar against WNV Kunjin
Comparator Or Baseline	GNF-2: EC50 > 20 μM against WNV Kunjin (very weak activity); narrow spectrum primarily active against DENV and ZIKV
Quantified Difference	GNF-2-deg shows ≥5-fold improvement in antiviral activity against WNV Kunjin (EC90 single-digit μM vs EC50 > 20 μM); comparable gains against YFV and JEV
Conditions	Multi-cycle viral replication assays in Huh7.5 cells, compounds present throughout infection, quantitative RT-PCR or focus-forming assay readout

Why This Matters

For researchers screening antiviral candidates against multiple flavivirus species, GNF-2-deg provides broad-spectrum activity that GNF-2 lacks, eliminating the need to source separate compounds for each viral species.

• [1] Liu HY, et al. Broad-spectrum activity against mosquito-borne flaviviruses achieved by a targeted protein degradation mechanism. Nat Commun. 2024;15(1):5179. View Source

CRBN/Proteasome-Dependent Dual Mechanism

GNF-2-deg has a validated dual mode of action. During viral entry, it inhibits E-mediated membrane fusion comparably to GNF-2 (confirmed via preincubation-only infectivity assays; Supplementary Fig. 3) [1]. In the post-entry phase, it depletes intracellular E protein through CRBN- and proteasome-dependent degradation, an activity absent from the parental inhibitor. Degradation is blocked by (i) the negative control GNF-2-deg-BUMP (altered CRBN-binding moiety), (ii) CRBN knockout, (iii) the neddylation inhibitor MLN4924, and (iv) the proteasome inhibitor MG-132 [1]. Antiviral activity is partially rescued by co-treatment with MLN4924, MG-132, or excess lenalidomide, whereas these treatments have negligible impact on GNF-2 antiviral activity [1].

CRBN/Proteasome Dependence

Head-to-head

Activity abolished in CRBN^−/− cells; reduced by MLN4924, MG-132, lenalidomide
GNF-2 unaffected

Degradation-dependent pharmacology differentiates from inhibitors

Genetic (CRBN^−/−) and pharmacological validation

Evidence Dimension	Mechanistic dependence on CRBN E3 ligase and proteasome
Target Compound Data	GNF-2-deg antiviral activity abolished in CRBN−/− cells; reduced by MLN4924, MG-132, lenalidomide co-treatment; dual action (entry inhibition + degradation)
Comparator Or Baseline	GNF-2: activity unaffected by CRBN knockout, MLN4924, MG-132, or lenalidomide co-treatment; single mode (entry inhibition only)
Quantified Difference	Qualitative categorical difference in mechanism: degradation-dependent vs degradation-independent pharmacology
Conditions	DENV2 replication in Huh7.5 wild-type and CRBN−/− cells; co-treatment with MLN4924 (1 μM), MG-132 (5 μM), or lenalidomide (10 μM)

Why This Matters

The dual mechanism distinguishes GNF-2-deg from all single-mode entry inhibitors. For mechanism-of-action studies and resistance profiling, using a degrader rather than an inhibitor provides a differentiated pharmacological tool.

• [1] Liu HY, et al. Broad-spectrum activity against mosquito-borne flaviviruses achieved by a targeted protein degradation mechanism. Nat Commun. 2024;15(1):5179. View Source

GNF-2-deg Application Scenarios

Broad-Spectrum Antiviral Screening

For laboratories screening compound libraries against multiple mosquito-borne flaviviruses (DENV, ZIKV, JEV, WNV, YFV), GNF-2-deg is the preferred positive control or tool compound because its single-digit micromolar EC90 values across all four species eliminate the need for separate reference compounds per virus. In contrast, the parental inhibitor GNF-2 shows very weak activity against WNV Kunjin (EC50 > 20 μM), making it unsuitable for broad-spectrum screens [1]. Procuring GNF-2-deg streamlines multiplexed antiviral panel assays and reduces inventory complexity .

TPD Proof-of-Concept Studies

GNF-2-deg serves as a well-characterized positive control for TPD-based antiviral research. Its DC50 of 0.83 μM and Dmax of 99% for endogenous E protein in virally infected cells provide a quantitative benchmark for validating new degrader molecules targeting viral structural proteins. The compound's dependence on CRBN, neddylation, and proteasome activity has been rigorously validated using genetic (CRBN−/− cells) and pharmacological (MLN4924, MG-132, lenalidomide) controls [1]. This makes GNF-2-deg an ideal reference standard for assay development in antiviral PROTAC pipelines.

Resistance Profiling via Degradation

The E PROTACs retain antiviral activity in the presence of point mutations (e.g., E-F193L, E-M196V, E-F279S) previously shown to confer partial resistance to parental E fusion inhibitors through reduced inhibitor binding. Although the double mutation E-F193L/M196V abrogates degrader activity, the preservation of activity against single mutants suggests that degradation-dependent pharmacology provides a differentiated resistance profile [1]. Researchers studying antiviral resistance mechanisms can use GNF-2-deg and its negative control GNF-2-deg-BUMP to dissect the relative contributions of inhibition vs degradation to the resistance barrier.

Dual-Mode Action Dissection

GNF-2-deg is uniquely suited for time-of-addition experiments designed to distinguish entry inhibition from post-entry degradation effects. In preincubation-only infectivity assays (entry-only conditions), GNF-2-deg exhibits activity comparable to GNF-2, while in continuous-treatment assays spanning the full viral life cycle, GNF-2-deg exhibits significantly enhanced activity due to degradation of intracellular E [1]. This enables researchers to use a single compound to dissect the relative contributions of entry blockade and post-entry target depletion to overall antiviral efficacy.

Application

Selection Property

Validation Focus

Broad-spectrum flavivirus screening

Single-digit micromolar activity across five flaviviruses

Multi-species antiviral endpoint validation

TPD proof-of-concept studies

Reported near-complete target depletion in infected cells

Degradation benchmark for antiviral PROTAC development

Antiviral resistance profiling

Retention of activity against single binding-site mutants

Resistance barrier via degradation vs inhibition comparison

Time-of-addition mechanism dissection

Dual entry inhibition and post-entry degradation

Entry vs post-entry contribution analysis

• [1] Liu HY, et al. Broad-spectrum activity against mosquito-borne flaviviruses achieved by a targeted protein degradation mechanism. Nat Commun. 2024;15(1):5179. View Source